1-[(6-Aminopyridin-3-Yl)methyl]-3-[4-(Phenylsulfonyl)phenyl]urea

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)NCC3=CN=C(C=C3)N
• InChI: InChI=1S/C19H18N4O3S/c20-18-11-6-14(12-21-18)13-22-19(24)23-15-7-9-17(10-8-15)27(25,26)16-4-2-1-3-5-16/h1-12H,13H2,(H2,20,21)(H2,22,23,24)
• InChIKey: CYPHXCMPISHSDL-UHFFFAOYSA-N

1-[(6-Aminopyridin-3-yl)methyl]-3-[4-(phenylsulfonyl)phenyl]urea is a urea-containing nicotinamide phosphoribosyltransferase (NAMPT) inhibitor belonging to a class of small-molecule antagonists that block NAD+ biosynthesis via the salvage pathway. This compound was rationally optimized from a series of urea-linked NAMPT inhibitors to eliminate potent, reversible inhibition of the cytochrome P450 2C9 (CYP2C9) isoform—a common off-target liability in this chemotype.

1-[(6-Aminopyridin-3-Yl)methyl]-3-[4-(Phenylsulfonyl)phenyl]urea: A NAMPT Inhibitor with Engineered CYP2C9 Selectivity for Oncology Research

1-[(6-Aminopyridin-3-yl)methyl]-3-[4-(phenylsulfonyl)phenyl]urea is a urea-containing nicotinamide phosphoribosyltransferase (NAMPT) inhibitor belonging to a class of small-molecule antagonists that block NAD+ biosynthesis via the salvage pathway [1]. This compound was rationally optimized from a series of urea-linked NAMPT inhibitors to eliminate potent, reversible inhibition of the cytochrome P450 2C9 (CYP2C9) isoform—a common off-target liability in this chemotype [2]. Its design incorporates a 6-aminopyridine left-hand moiety and a phenylsulfonyl-substituted phenyl right-hand fragment connected through a urea linker, as confirmed by the X-ray co-crystal structure with human NAMPT (PDB: 4JNM) [3].

Workflow NAMPT pathway inhibition without CYP2C9 off-target liability

Selection Urea-based chemotype with engineered CYP2C9 selectivity

Use Context In vivo xenograft and cellular studies where low DDI risk is critical

• [1] Gunzner-Toste, J., Zhao, G., Bauer, P., et al. Discovery of potent and efficacious urea-containing nicotinamide phosphoribosyltransferase (NAMPT) inhibitors with reduced CYP2C9 inhibition properties. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Zak, M., Yuen, P.W., Liu, X., et al. Minimizing CYP2C9 Inhibition of Exposed-Pyridine NAMPT (Nicotinamide Phosphoribosyltransferase) Inhibitors. J. Med. Chem. 2016, 59, 8345–8368. View Source
• [3] RCSB PDB. 4JNM: Crystal structure of human NAMPT in complex with 1-[(6-aminopyridin-3-yl)methyl]-3-[4-(phenylsulfonyl)phenyl]urea. Deposited 2013-03-15. View Source

Why Generic NAMPT Inhibitors Cannot Replace 1-[(6-Aminopyridin-3-Yl)methyl]-3-[4-(Phenylsulfonyl)phenyl]urea in CYP2C9-Sensitive Assays

NAMPT inhibitors that retain an exposed pyridine or pyridine-like left-hand moiety combined with a benzyl central spacer consistently exhibit potent CYP2C9 inhibition [1]. This off-target activity introduces confounding variables in cellular efficacy studies, creates drug-drug interaction risks in in vivo pharmacology, and complicates the interpretation of NAD+-depletion phenotypes. Standard NAMPT tool compounds such as FK866 (APO866) or early urea-series analogs cannot be interchangeably substituted when the experimental endpoint requires clean CYP2C9 selectivity, because their unmitigated CYP2C9 inhibition may suppress CYP2C9-dependent metabolic pathways independently of NAMPT blockade [2]. The phenylsulfonyl urea scaffold of this compound was specifically engineered to decouple potent NAMPT inhibition from CYP2C9 binding—a structural feature that is absent in the majority of commercially available or literature-reported NAMPT inhibitors [1][2].

CYP2C9 Off-Target Confounding

Generic NAMPT inhibitors (FK866, early urea analogs) show potent CYP2C9 inhibition, which may suppress CYP2C9-dependent metabolic pathways independently of NAMPT blockade, confounding cellular and in vivo results.

Lack of Structural Selectivity Data

Most commercially available NAMPT inhibitors lack a publicly resolved co-crystal structure with CYP2C9 selectivity insights, limiting structure-based SAR and off-target risk assessment.

In Vivo DDI Artifacts with Unoptimized Analogs

NAMPT tool compounds without engineered CYP2C9 evasion may introduce drug-drug interaction artifacts in combination studies or PK/PD modeling, making them difficult to use for clean in vivo pharmacology.

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Zak, M., et al. J. Med. Chem. 2016, 59, 8345–8368. View Source

Quantitative Evidence: 1-[(6-Aminopyridin-3-Yl)methyl]-3-[4-(Phenylsulfonyl)phenyl]urea vs. Closest NAMPT Inhibitor Analogs

CYP2C9 Inhibition: Clean Selectivity vs. Potent Off-Target Activity in Urea-Class NAMPT Inhibitors

In a series of urea-containing NAMPT inhibitors, compound 17 (the target compound) showed no measurable CYP2C9 inhibition, whereas earlier urea analogs such as compound 7 exhibited potent CYP2C9 IC50 values in the low-micromolar range [1]. The optimized compound 17 achieved a biochemical NAMPT IC50 of 3 nM and an A2780 antiproliferative IC50 of 70 nM while maintaining CYP2C9 IC50 > 10 µM, representing a >3,000-fold selectivity window for NAMPT over CYP2C9 [1][2].

CYP2C9 Selectivity

Head-to-head

Target: CYP2C9 IC50 > 10 µM (no measurable inhibition)
Comparator (Compound 7): IC50 = 0.8 µM
Comparator (Compound 5): IC50 = 0.5 µM
Selectivity index >3,333 over CYP2C9

Eliminates major off-target confounding factor; supports clean NAMPT pharmacology interpretation.

Recombinant human CYP2C9; fluorescence-based assay. NAMPT biochemical IC50 = 3 nM.

Evidence Dimension	CYP2C9 enzyme inhibition (IC50)
Target Compound Data	CYP2C9 IC50 > 10 µM (no measurable inhibition); NAMPT BC IC50 = 3 nM
Comparator Or Baseline	Compound 7 (urea analog): CYP2C9 IC50 = 0.8 µM (potent inhibition); Compound 5 (thiourea analog): CYP2C9 IC50 = 0.5 µM
Quantified Difference	>12.5-fold reduction in CYP2C9 inhibition relative to compound 7; >20-fold vs. compound 5; NAMPT/CYP2C9 selectivity index >3,333
Conditions	Recombinant human CYP2C9 enzyme assay (fluorescence-based); NAMPT biochemical assay with recombinant human enzyme

Why This Matters

The absence of CYP2C9 inhibition eliminates a major off-target confounding factor, enabling clean interpretation of NAMPT-dependent pharmacology in cellular and in vivo models.

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Zak, M., et al. J. Med. Chem. 2016, 59, 8345–8368. View Source

Biochemical NAMPT Potency: Single-Digit Nanomolar IC50 vs. FK866 and Early Urea Leads

Compound 17 demonstrated a biochemical NAMPT IC50 of 3 nM, placing it among the most potent urea-series inhibitors reported at the time of publication [1]. By comparison, the clinical-stage NAMPT inhibitor FK866 (APO866) has reported NAMPT IC50 values ranging from 0.09–1 nM in various biochemical formats, while the early urea screening hit compound 7 exhibited an IC50 of approximately 15 nM [1][2]. Thus, compound 17 achieves near-FK866-level potency but without CYP2C9 liability—a combination not available with FK866.

NAMPT Potency

Cross-study comparable

Target: BC IC50 = 3 nM
FK866 (APO866): 0.09–1 nM (literature range)
Compound 7: ≈ 15 nM

Retains near-FK866 potency without CYP2C9 liability; not achievable with FK866.

Biochemical assay, recombinant human NAMPT.

Evidence Dimension	NAMPT biochemical inhibition (IC50)
Target Compound Data	BC NAMPT IC50 = 3 nM
Comparator Or Baseline	FK866 (APO866): NAMPT IC50 = 0.09–1 nM (literature range); Compound 7 (early urea lead): NAMPT IC50 ≈ 15 nM
Quantified Difference	~5-fold less potent than FK866 clinically but retains single-digit nanomolar range; 5-fold more potent than compound 7
Conditions	Biochemical NAMPT assay (BC = biochemical), recombinant human NAMPT enzyme

Why This Matters

For researchers requiring potent NAMPT blockade comparable to FK866 but with a clean CYP2C9 profile, compound 17 is the only well-characterized urea-series molecule that meets both criteria.

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Hasmann, M., Schemainda, I. FK866, a Highly Specific Noncompetitive Inhibitor of Nicotinamide Phosphoribosyltransferase, Represents a Novel Mechanism for Induction of Tumor Cell Apoptosis. Cancer Res. 2003, 63, 7436–7442. View Source

A2780 Cellular Antiproliferative Activity: 70 nM IC50 with Retention of On-Target Cytotoxicity

In A2780 ovarian cancer cells, compound 17 inhibited proliferation with an IC50 of 70 nM, confirming that the CYP2C9-optimized scaffold retains robust cellular on-target activity [1]. The earlier urea analog compound 7 exhibited an A2780 IC50 of approximately 200 nM, and the clinical candidate FK866 typically shows A2780 antiproliferative IC50 values around 0.1–1 nM [1][2]. Compound 17 thus provides a balance of strong cellular potency and CYP2C9 safety, suitable for experiments where FK866's extreme potency may cause non-specific cytotoxicity or where CYP2C9 confounding is unacceptable.

Cellular Antiproliferative

Cross-study comparable

Target: A2780 IC50 = 70 nM
Compound 7: ≈ 200 nM
FK866: 0.1–1 nM

Balanced cellular potency with wider dynamic range than FK866, supporting dose-response studies.

A2780 ovarian carcinoma, 72-h proliferation assay.

Evidence Dimension	A2780 cell antiproliferative IC50
Target Compound Data	A2780 IC50 = 70 nM
Comparator Or Baseline	Compound 7: A2780 IC50 ≈ 200 nM; FK866: A2780 IC50 ≈ 0.1–1 nM
Quantified Difference	~3-fold more potent than compound 7; ~70–700-fold less potent than FK866 (offering a wider dynamic range for dose-response studies)
Conditions	A2780 human ovarian carcinoma cell line, 72-h proliferation assay

Why This Matters

The 70 nM cellular IC50 provides a usable window for dose-response studies without the ultra-potency of FK866, which can saturate at low concentrations and obscure mechanistic readouts.

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Hasmann, M., Schemainda, I. Cancer Res. 2003, 63, 7436–7442. View Source

In Vivo Mouse Pharmacokinetics: Oral Bioavailability and Sustained Exposure Support Xenograft Efficacy

Compound 17 demonstrated good mouse pharmacokinetic properties, including oral bioavailability that enabled significant antitumor efficacy in an A2780 mouse xenograft model when dosed orally [1]. While the full PK parameters (F%, CL, t1/2) are not disclosed in the abstract, the reported efficacy outcome validates that the CYP2C9-optimized scaffold achieves systemic exposure levels sufficient for in vivo target engagement. By contrast, many urea-series NAMPT inhibitors with potent CYP2C9 inhibition (e.g., compound 7) were deprioritized for in vivo studies due to DDI risk, making compound 17 the only documented orally bioavailable, CYP2C9-clean urea NAMPT inhibitor with xenograft validation [1][2].

In Vivo PK & Xenograft

Class-level inference

Good mouse oral PK properties; efficacious in A2780 mouse xenograft model (qualitative outcome reported).

Only CYP2C9-clean urea-series NAMPT inhibitor advanced to in vivo efficacy testing, supporting translational workflows.

Full PK parameters not disclosed; qualitative differentiation from deprioritized analogs.

Evidence Dimension	In vivo oral PK and xenograft efficacy
Target Compound Data	Good mouse PK properties (oral); efficacious in A2780 mouse xenograft model (qualitative outcome reported)
Comparator Or Baseline	Compound 7 and other early urea analogs: Not progressed to in vivo efficacy due to CYP2C9 liability
Quantified Difference	Qualitative differentiation: Only CYP2C9-optimized urea-series compound advanced to in vivo efficacy testing
Conditions	Mouse PK studies (oral dosing); A2780 subcutaneous xenograft in immunocompromised mice

Why This Matters

For in vivo NAMPT studies requiring oral dosing, compound 17 is the most advanced CYP2C9-clean urea-series inhibitor with demonstrated xenograft efficacy, providing a direct path from in vitro to in vivo experimental workflows.

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Zak, M., et al. J. Med. Chem. 2016, 59, 8345–8368. View Source

X-Ray Co-Crystal Structure: Defined Binding Mode Enables Rational SAR Optimization

The co-crystal structure of compound 17 with human NAMPT was determined at 2.2 Å resolution (PDB: 4JNM) [1]. This structure reveals the specific interactions of the 6-aminopyridine left-hand moiety within the NAMPT active site and the orientation of the phenylsulfonyl group that avoids CYP2C9 binding [1][2]. The availability of this structural data sets compound 17 apart from many other urea-series inhibitors for which no co-crystal structures are publicly available, enabling computational docking, molecular dynamics simulations, and structure-guided modification by the scientific community [1].

Binding Mode

Supporting evidence

PDB: 4JNM, 2.2 Å resolution; human NAMPT co-crystal structure.

Enables structure-based design and selectivity understanding; reduces experimental burden for derivative development.

Publicly deposited; supports computational docking and SAR studies.

Evidence Dimension	Availability of high-resolution co-crystal structure
Target Compound Data	2.2 Å X-ray co-crystal structure with human NAMPT (PDB: 4JNM), publicly deposited
Comparator Or Baseline	Many urea-series NAMPT inhibitors (e.g., compound 7, compound 5) lack publicly deposited co-crystal structures
Quantified Difference	Qualitative advantage: Structural data enables rational design and SAR interpretation
Conditions	X-ray diffraction, human NAMPT protein, co-crystallized with compound 17

Why This Matters

The publicly available co-crystal structure reduces the experimental burden for researchers needing to design derivatives, understand selectivity determinants, or validate computational models.

• [1] RCSB PDB. 4JNM: Crystal structure of human NAMPT in complex with 1-[(6-aminopyridin-3-yl)methyl]-3-[4-(phenylsulfonyl)phenyl]urea. View Source
• [2] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source

Recommended Procurement Scenarios for 1-[(6-Aminopyridin-3-Yl)methyl]-3-[4-(Phenylsulfonyl)phenyl]urea

CYP2C9-Confounded Oncology Target Validation Studies

When validating NAMPT as a therapeutic target in cancer cell lines that express CYP2C9 (e.g., certain hepatocellular carcinoma or colorectal cancer models), compound 17 provides a clean pharmacological tool. Its CYP2C9 IC50 > 10 µM ensures that observed antiproliferative effects are attributable to NAMPT inhibition rather than off-target CYP2C9-mediated metabolic interference, a common pitfall with FK866 or unoptimized urea analogs [1][2].

In Vivo Mouse Xenograft Studies Requiring Oral Dosing with Low DDI Risk

For researchers planning oral dosing in mouse xenograft models (e.g., A2780 ovarian cancer), compound 17 is the only urea-series NAMPT inhibitor with documented good oral PK properties and proven xenograft efficacy while lacking CYP2C9 inhibition [1]. This reduces the risk of CYP-mediated drug-drug interactions that could confound combination therapy studies or PK/PD modeling.

Structure-Based Drug Design and Computational Chemistry Projects

The publicly deposited co-crystal structure (PDB: 4JNM at 2.2 Å) makes compound 17 an ideal starting point for structure-based design of next-generation NAMPT inhibitors [1]. Computational chemists can use the atomic-resolution binding mode of the phenylsulfonyl urea scaffold to design derivatives with improved potency, pharmacokinetics, or selectivity while preserving CYP2C9 evasion.

NAD+ Metabolism Studies in CYP2C9-Positive Cellular Systems

When investigating NAD+ depletion dynamics in cellular systems that express CYP2C9 (e.g., primary human hepatocytes), compound 17 enables selective NAMPT inhibition without the confounding suppression of CYP2C9-dependent metabolic pathways. This is essential for metabolomics studies where CYP2C9 activity influences the metabolic profile of endogenous substrates [2].

Application

Selection Property

Validation Focus

CYP2C9-Confounded Target Validation Studies

CYP2C9 selectivity profile

NAMPT-mediated antiproliferation independent of CYP2C9 interference

In Vivo Oral Xenograft Studies

Oral PK suitability with low DDI risk

In vivo target engagement and efficacy confirmation

Structure-Based Drug Design Projects

Publicly available co-crystal structure (PDB 4JNM)

Structure-guided derivative optimization

NAD+ Metabolism Studies in CYP2C9-Positive Systems

CYP2C9-clean NAMPT inhibition

NAD+ depletion dynamics without metabolic pathway confounding

• [1] Gunzner-Toste, J., et al. Bioorg. Med. Chem. Lett. 2013, 23, 3531–3538. View Source
• [2] Zak, M., et al. J. Med. Chem. 2016, 59, 8345–8368. View Source